Cas no 1250021-16-9 (1-(2-bromo-4-fluorophenyl)propan-2-one)

• Product Name: 1-(2-bromo-4-fluorophenyl)propan-2-one
• CAS No: 1250021-16-9
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 4581441
• PubChem ID: 54593329
• Update Time: 2024-03-01

1-(2-bromo-4-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorophenyl)propan-2-one

• Inchi： 1S/C9H8BrFO/c1-6(12)4-7-2-3-8(11)5-9(7)10/h2-3,5H,4H2,1H3
• InChI Key： NOUVOMJCKOALKS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1Br)C(=O)C

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes